Methyl 5-formyl-3-phenylthiophene-2-carboxylate

• Molecular Formula: C13H10O3S
• Molecular Weight: 246.28 g/mol
• IUPAC Name: methyl 5-formyl-3-phenylthiophene-2-carboxylate
• InChI: InChI=1S/C13H10O3S/c1-16-13(15)12-11(7-10(8-14)17-12)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key: ZDDLAFRBXLCORE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(S1)C=O)C2=CC=CC=C2

Description

Methyl 5-formyl-3-phenylthiophene-2-carboxylate is a useful research compound. Its molecular formula is C13H10O3S and its molecular weight is 246.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

DMSO (0.643 ml, 9.06 mmol) in 4 mL of DCM at −70° C. was added dropwise to a solution of oxalyl chloride (0.529 ml, 6.04 mmol) in 10 mL of DCM at −78° C. and stirred for 10 min. Then 169 (0.75 g, 3.02 mmol) in 4 mL of DCM and TEA in 4 ml, DCM were added dropwise, stirred for an additional 10 min and warmed up slowly to 0° C. The reaction mixture was poured into an ice-cooled solution of NaHCO3 (ss) and extract the product with DCM, washed with brine, dried over sodium sulfate, filtered, concentrated under vacuum to yield compound 172 (706 mg, 95%) as a beige solid.

Synthesis routes and methods III

Procedure details

A solution of 5-Diethoxymethyl-3-phenyl-thiophene-2-carboxylic acid methyl ester (5.07 g, 15.82 mmol) in dioxane (25 ml) was cooled to 0° C. (ice bath). 95% formic acid (50 ml) was added dropwise and the mixture was stirred at 0° C. for 30 min and then at rt for 60 min. The reaction mixture was quenched by pouring into EtOAc. The organic layer was washed with water, dried over Na2SO4 and concentrated under reduced pressure to afford the desired product (3.50 g, 90% yield).